Cas no 89009-77-8 (1H-1,4-Diazepine-1-propanamide, hexahydro-N-(2-methylpropyl)-)

• Product Name: 1H-1,4-Diazepine-1-propanamide, hexahydro-N-(2-methylpropyl)-
• CAS No: 89009-77-8
• MF: C₁₂H₂₅N₃O
• MW: 227.34640288353
• CID: 616135
• PubChem ID: 71321409
• Update Time: 2025-04-19

1H-1,4-Diazepine-1-propanamide, hexahydro-N-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,4-Diazepine-1-propanamide, hexahydro-N-(2-methylpropyl)-
• 3-(1,4-diazepan-1-yl)-N-(2-methylpropyl)propanamide
• 89009-77-8
• DTXSID90751231

• Inchi： 1S/C12H25N3O/c1-11(2)10-14-12(16)4-8-15-7-3-5-13-6-9-15/h11,13H,3-10H2,1-2H3,(H,14,16)
• InChI Key： PHLAZXMPQFLVLM-UHFFFAOYSA-N
• SMILES： O=C(CCN1CCNCCC1)NCC(C)C

Computed Properties

• Exact Mass: 227.199762429g/mol
• Monoisotopic Mass: 227.199762429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 44.4Ų